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Compound of Interest

Compound Name: Carboxy Gliclazide-d4

Cat. No.: B584913

Essential Safety and Handling Guide for
Carboxy Gliclazide-d4

For researchers, scientists, and professionals in drug development, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling and disposal of Carboxy Gliclazide-d4, a deuterated
metabolite of Gliclazide.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Carboxy Gliclazide-d4 is not readily available,
the SDS for the closely related compound, Gliclazide-d4, provides critical safety information.
The hazards identified for Gliclazide-d4 are likely to be very similar for its carboxy metabolite.

Potential Hazards:
e May be harmful if swallowed.[1][2]
e May cause skin irritation.[1][2]

o Causes serious eye irritation.[2]
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May cause respiratory irritation.[1][2]

May cause an allergic skin reaction.[1]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

Suspected of damaging fertility or the unborn child.[2]
Recommended Personal Protective Equipment (PPE):

To mitigate these risks, the following personal protective equipment is essential when handling
Carboxy Gliclazide-d4.
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PPE Category

Item Specifications

Eye and Face Protection

Must be worn to protect from
splashes. Safety glasses with

Safety Goggles ] ) o
side shields are not sufficient.

[3]

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashes.[4]

[5]

Hand Protection

Two pairs of powder-free,
disposable gloves that meet
ASTM D6978 standards are
Chemotherapy Gloves required.[3][5] The outer glove
should be removed and
disposed of in a sealed bag

after each task.[6]

Body Protection

A disposable, long-sleeved
gown made of a low-
permeability fabric with a solid
Disposable Gown front and tight-fitting cuffs is
required.[3][6] Gowns should
be changed every 2-3 hours or

immediately if contaminated.[3]

Respiratory Protection

A fit-tested N95 or higher-level
respirator is necessary to
_ protect against airborne
N95 Respirator ]
particles.[3] A standard

surgical mask is not sufficient.

[3]

Foot Protection

Two pairs of shoe covers are
Shoe Covers required when handling

hazardous drugs.[3]
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Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to maintain a safe laboratory
environment.

Handling Protocol:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to
minimize inhalation exposure.[1]

¢ Weighing and Transfer: When weighing or transferring the compound, use techniques that
minimize dust generation.

o Spill Management: In case of a spill, immediately alert others in the area. Wearing
appropriate PPE, clean up the spill using absorbent materials. Place all contaminated
materials into a sealed container for proper disposal.[1] Do not allow the product to enter
drains.[1]

o Decontamination: After handling, thoroughly wash hands and any exposed skin.[1][7]
Decontaminate all surfaces and equipment used.

Storage:

o Store Carboxy Gliclazide-d4 in a tightly closed container in a dry and well-ventilated place.

[1]

e The recommended long-term storage temperature is -20°C.[1][8]

Disposal Plan

Proper disposal of Carboxy Gliclazide-d4 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Disposal Protocol:

» Waste Segregation: All disposable PPE (gloves, gowns, shoe covers), contaminated lab
supplies (e.g., pipette tips, wipes), and residual Carboxy Gliclazide-d4 should be collected
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in a designated, clearly labeled hazardous waste container.

o Containerization: The hazardous waste container must be a sealable, leak-proof container.
For outer gloves, it is recommended to place them in a "zipper"-closure plastic bag before
final disposal.[6]

» Waste Disposal: Dispose of the hazardous waste through an approved chemical waste
disposal service, following all local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling Carboxy
Gliclazide-d4 in a laboratory setting.
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Workflow for Handling Carboxy Gliclazide-d4
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Caption: Safe handling workflow for Carboxy Gliclazide-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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